Cas no 909086-90-4 (2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol)

• Product Name: 2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol
• CAS No: 909086-90-4
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 5235523
• PubChem ID: 277636
• Update Time: 2026-03-08

2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol
• 2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol

• Inchi： 1S/C12H27NO/c1-9(2)6-12(7-10(3)4)13-11(5)8-14/h9-14H,6-8H2,1-5H3
• InChI Key： CASFPLAVBULMJI-UHFFFAOYSA-N
• SMILES： C(O)C(NC(CC(C)C)CC(C)C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol

Introduction to 2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol (CAS No. 909086-90-4)

2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 909086-90-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This aliphatic amine derivative features a complex hydrocarbon chain with a primary amine functional group, making it a versatile intermediate in the development of various chemical entities. The structural motif, characterized by its 2,6-dimethylheptan-4-yl substituent, contributes to its unique physicochemical properties, which are leveraged in multiple synthetic pathways.

The compound's molecular structure, comprising a seven-carbon alkyl chain with two methyl groups at the 2nd and 6th positions and an amine group at the 1st carbon, imparts both steric bulk and electronic characteristics that are critical for its role in medicinal chemistry. Such structural features are often exploited to modulate binding interactions with biological targets, enhancing pharmacological activity while minimizing off-target effects. The presence of a primary amine also allows for further functionalization via reductive amination, diazotization, or coupling reactions, broadening its utility in drug discovery.

In recent years, the demand for structurally diverse building blocks in pharmaceutical research has surged, driven by the need for innovative therapeutic agents. 2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol has emerged as a valuable scaffold in this context, particularly in the synthesis of enzyme inhibitors and receptor modulators. Its aliphatic nature facilitates interactions with lipophilic pockets of proteins, making it a candidate for designing small-molecule drugs targeting metabolic pathways or neurological disorders.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules with enhanced solubility and metabolic stability. The 2,6-dimethylheptan-4-yl moiety introduces hydrophobicity, which can improve membrane permeability when incorporated into drug candidates. Concurrently, the primary amine provides a site for hydrogen bonding interactions with polar residues in biological targets, improving binding affinity. This balance between lipophilicity and hydrogen bonding capability is crucial for achieving optimal pharmacokinetic profiles.

Recent advancements in computational chemistry have further highlighted the significance of 2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol as a pharmacophore. Molecular docking studies indicate that derivatives of this compound can effectively engage with active sites of enzymes such as kinases or proteases, which are central to numerous disease pathways. For instance, modifications to the alkyl chain or introduction of additional functional groups have been shown to enhance binding affinity and selectivity against specific therapeutic targets. These findings underscore the compound's potential as a lead structure in medicinal chemistry campaigns.

The synthesis of 2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol typically involves multi-step organic transformations starting from commercially available precursors such as 4-methylpentanal and ethylene oxide. Nucleophilic addition followed by reduction or reductive amination are common strategies employed to construct the desired amine functionality. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce complexity into the alkyl chain more efficiently. These synthetic methodologies highlight the compound's accessibility and scalability for industrial applications.

In parallel with its synthetic utility, 2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol has been investigated in preclinical models for its potential therapeutic effects. While specific applications may vary depending on further derivatization and optimization, preliminary studies suggest promising activity in modulating inflammatory responses or neurotransmitter signaling. The compound's ability to interact with both protein and lipid components of cellular membranes makes it an attractive candidate for designing drugs that require dual mechanisms of action.

The future direction of research involving 2-(2,6-dimethylheptan-4-yl)aminopropan-1-ol is likely to focus on expanding its structural diversity through combinatorial chemistry approaches. By systematically varying substituents along the hydrocarbon chain or introducing heterocyclic moieties, chemists can generate libraries of analogs for high-throughput screening. Such efforts aim to uncover novel bioactivities and refine SAR (Structure-Affinity Relationship) data necessary for drug development pipelines.

From an industrial perspective, the demand for high-purity 909086-90-4 underscores its importance as an intermediate in fine chemical manufacturing. Suppliers specializing in specialized organic compounds have noted increased interest from pharmaceutical companies seeking novel building blocks for their next-generation drug candidates. This trend reflects broader industry efforts to de-risk synthetic supply chains while accelerating innovation through access to structurally unique molecules.

Environmental considerations also play a role in the production and application of 2-(2,6-dimethylheptan-4-yliaminopropanalcohol (CAS No: 90908690). Green chemistry principles are being integrated into synthetic protocols to minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes that improve atom economy are particularly favored since they align with regulatory expectations for sustainable manufacturing practices without compromising yield or purity standards.

In conclusion, 90908690 plays an integral role across multiple stages of pharmaceutical development—from early-stage discovery toward large-scale synthesis—due to its versatile structural framework and functional adaptability . As research progresses ,this compound will continue serving as cornerstone upon which innovative therapeutics can be built . Its significance lies not only within academic laboratories but also within commercial enterprises committed delivering breakthrough treatments address unmet medical needs worldwide .